ethyl 3-carbamoyl-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-[[4-(2-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C24H30N4O6S2/c1-3-34-24(31)27-13-11-18-19(14-27)35-23(20(18)21(25)29)26-22(30)16-7-9-17(10-8-16)36(32,33)28-12-5-4-6-15(28)2/h7-10,15H,3-6,11-14H2,1-2H3,(H2,25,29)(H,26,30)
• InChI Key: GGJPHKIFCLPRML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C
• Molecular Formula: C24H30N4O6S2
• Molecular Weight: 534.7 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups present. These include a carbamoyl group, a sulfonyl group, an amido group, and a carboxylate group. The presence of these groups can significantly influence the compound’s reactivity and properties.

Scientific Research Applications

Synthesis and Chemical Properties

An Expedient Phosphine-catalyzed [4 + 2] Annulation

This process involves the synthesis of highly functionalized tetrahydropyridines, demonstrating the versatility of ethyl 2-methyl-2,3-butadienoate in forming complex structures through [4 + 2] annulation with N-tosylimines. The process yields ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent regioselectivity and diastereoselectivities, showcasing the chemical's utility in constructing intricate molecular frameworks (Zhu et al., 2003).

Novel Pyrido and Thieno Pyrimidines

The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates showcases the compound's flexibility in generating diverse heterocyclic frameworks, essential for various biological and material science applications (Bakhite et al., 2005).

Characterization and Structural Analysis

Studies on 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate have provided insight into its molecular and crystal structure, including X-ray and DFT analyses. These findings contribute to understanding the compound's chemical behavior and potential for further application in material science and pharmacology (Çolak et al., 2021).

Potential Applications

Antibacterial Agents

Research into pyridonecarboxylic acids and their derivatives, including structural analogs of ethyl 3-carbamoyl-2-(4-((2-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate, has shown promise in developing new antibacterial agents. These studies underline the importance of such compounds in medicinal chemistry and drug development processes (Egawa et al., 1984).

Synthetic Versatility

The compound's derivatives have been used to synthesize various heterocyclic frameworks, demonstrating the chemical's synthetic versatility. This includes the creation of novel pyridothienopyrimidines and related fused polyheterocyclic systems, highlighting its utility in developing new materials and potential therapeutic agents (Kostenko et al., 2007).